Cas no 59660-68-3 (2-(2,4,6-trimethylphenyl)propan-2-ol)

• Product Name: 2-(2,4,6-trimethylphenyl)propan-2-ol
• CAS No: 59660-68-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD09260837
• CID: 950445
• Update Time: 2025-04-19

2-(2,4,6-trimethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trimethylphenyl)propan-2-ol
• 2-mesityl-2-propanol
• 2-Mesityl-indan-1,3-dion
• 2-mesitylindane-1,3-dione
• 2-Mesityl-propan-2-ol

• MDL： MFCD09260837
• Inchi： 1S/C12H18O/c1-8-6-9(2)11(10(3)7-8)12(4,5)13/h6-7,13H,1-5H3
• InChI Key： JFDXATFYWOLYQQ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 178.13600
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.958
• Boiling Point: 230.1°C at 760 mmHg
• Flash Point: 99.8°C
• Refractive Index: 1.514
• PSA: 20.23000
• LogP: 2.83920